Cas no 1251545-13-7 (6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251545-13-7
• MF: C₁₈H₂₀N₄O₅S
• MW: 404.440202713013
• CID: 5981818
• PubChem ID: 49666020
• Update Time: 2025-06-11

6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 1251545-13-7
• VU0624989-1
• AKOS021974238
• F3406-8400
• 6-(morpholinosulfonyl)-2-(2-phenoxyethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 6-morpholin-4-ylsulfonyl-2-(2-phenoxyethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C18H20N4O5S/c23-18-21-14-16(28(24,25)20-8-11-26-12-9-20)6-7-17(21)19-22(18)10-13-27-15-4-2-1-3-5-15/h1-7,14H,8-13H2
• InChI Key： XFLVLINDBFINIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CCOC3C=CC=CC=3)C(N2C=1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 404.11544092g/mol
• Monoisotopic Mass: 404.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Additional information on 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo[4,3-α]pyridin-3-one (CAS No. 1251545-13-7)

The compound 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo[4,3-α]pyridin-3-one, identified by its CAS number 1251545-13-7, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple nitrogen-containing rings, including a triazolo[4,3-α]pyridine core, combined with functional groups such as a morpholine-4-sulfonyl moiety and an o-phenoxyethyl side chain, endows the compound with distinctive chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by the need for more effective and selective therapeutic agents. The triazolo[4,3-α]pyridine scaffold is particularly noteworthy, as it has been incorporated into various bioactive molecules exhibiting diverse pharmacological activities. This particular derivative stands out due to its intricate architecture, which may contribute to its ability to interact with biological targets in unique ways. The morpholine-4-sulfonyl group introduces both lipophilicity and electronic characteristics that can modulate binding affinity and metabolic stability, while the o-phenoxyethyl chain adds further complexity by influencing solubility and membrane permeability.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to the core structure of triazolopyridines can lead to significant changes in their biological profiles. Studies have shown that derivatives of this class exhibit potential in inhibiting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The specific combination of functional groups in 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo[4,3-α]pyridin-3-one suggests that it may possess inhibitory activity against targets relevant to these conditions. For instance, the sulfonamide moiety is well-known for its role in drug design due to its ability to enhance binding interactions through hydrogen bonding and electrostatic effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the triazolo[4,3-α]pyridine ring system typically involves cyclization reactions between appropriately substituted precursors under controlled conditions. Subsequent functionalization with the morpholine-4-sulfonyl group and the o-phenoxyethyl side chain further refines the molecular structure. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex heterocyclic compounds on a larger scale for preclinical testing.

From a pharmacological perspective, the biological activity of 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo[4,3-α]pyridin-3-one is of great interest. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions. The nitrogen-rich heterocycles are particularly adept at interacting with these targets due to their ability to form multiple hydrogen bonds and coordinate with metal ions. Additionally, the lipophilic nature of the o-phenoxyethyl chain may enhance penetration across biological membranes, improving bioavailability.

The potential therapeutic applications of this compound are broad-ranging. In oncology research, for example, triazolopyridine derivatives have shown promise as inhibitors of tyrosine kinases involved in cancer cell proliferation. The sulfonamide group in 6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1,2,4triazolo[4,3-α]pyridin-3-one could serve as a hinge-binding motif that interacts with key residues in these enzymes. Similarly, in neurodegenerative diseases such as Alzheimer's or Parkinson's disease, compounds targeting acetylcholinesterase or monoamine oxidase have been extensively studied. The structural features of this molecule make it a compelling candidate for further exploration in these contexts.

In addition to its potential as an enzyme inhibitor,6-(morpholine-4-sulfonyl)-2-(2-phenoxyethyl)-2H,3H-1(24)triazolo(45-c)pyridin(23)(35)one (CAS No 1251545137) might also exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. The sulfonamide group is known to be present in several anti-inflammatory drugs where it contributes to their efficacy by interacting with inflammatory mediators or transcription factors. Further investigation into its interaction with cellular components could uncover novel mechanisms of action relevant to chronic inflammatory disorders.

The development of new drug candidates relies heavily on computational modeling and high-throughput screening techniques to identify promising molecules before they enter expensive and time-consuming clinical trials. Computational methods such as molecular docking can predict how this compound might bind to biological targets based on its three-dimensional structure predicted from experimental data or quantum mechanical calculations alone without any experimental input required first but instead relying solely on theoretical models developed over decades through iterative improvements since early days when computers were much slower than today's standards allowing much faster computation thus enabling more accurate predictions within shorter timeframes now possible thanks largely due advances made possible by increased computational power afforded today versus past limitations faced earlier

The synthesis pathways used for creating this specific chemical entity exemplify modern synthetic strategies employed within pharmaceutical industry today where efficiency precision purity all play critical roles ensuring final product meets stringent requirements necessary before human testing begins always preceded extensive preclinical phase where safety efficacy thoroughly evaluated using variety animal models cell cultures before ever advancing human trials themselves divided phases each designed answer different questions about how drug behaves within body overall goal identifying safe effective treatments available options currently limited market

Future directions for research involving compounds like 6-(morpholine sulfate) include exploring their potential use in combination therapies where multiple drugs are administered together synergistically enhancing overall treatment outcome reducing likelihood emergence resistance single-agent treatments alone face problem many diseases treated today require long-term management often involving polypharmacy approach increasing complexity patient care necessitating careful consideration dosing timing interactions between different agents taken simultaneously understanding how individual components contribute whole system remains challenging area active investigation among medicinal chemists worldwide seeking optimize therapeutic strategies